Cas no 524746-06-3 (Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI))

Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI) structure
524746-06-3 structure
Product Name:Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI)
CAS No:524746-06-3
MF:C15H17NO
MW:227.301584005356
CID:936965
PubChem ID:135534519
Update Time:2025-04-19

Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI)
    • 4-((4-Ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl)phenol
    • 524746-06-3
    • Inchi: 1S/C15H17NO/c1-4-14-10(2)15(16-11(14)3)9-12-5-7-13(17)8-6-12/h5-9,17H,4H2,1-3H3/b15-9-
    • InChI Key: HCGSNSFXQIWHPR-DHDCSXOGSA-N
    • SMILES: OC1C=CC(=CC=1)/C=C1/C(C)=C(C(C)=N/1)CC

Computed Properties

  • Exact Mass: 227.13100
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59000
  • LogP: 3.36970
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